Cas no 1007197-75-2 (5-(4-Chlorophenyl)furan-3-carboxylic acid)

• Product Name: 5-(4-Chlorophenyl)furan-3-carboxylic acid
• CAS No: 1007197-75-2
• MF: C₁₁H₇ClO₃
• MW: 222.624482393265
• CID: 840827
• Update Time: 2023-08-03

5-(4-Chlorophenyl)furan-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-Chloro-phenyl)-furan-2-carboxylic acid
• 5-(4-chlorophenyl)furan-3-carboxylic acid
• 5-(4-Chlorophenyl)furan-3-carboxylic acid

• Inchi： 1S/C11H7ClO3/c12-9-3-1-7(2-4-9)10-5-8(6-15-10)11(13)14/h1-6H,(H,13,14)
• InChI Key： KJFXPFMNNVEOTP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC(C(=O)O)=CO1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 2.8
• Topological Polar Surface Area: 50.4